1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one

• IUPAC Name: 1-[3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• InChI: InChI=1S/C19H27N5O3/c1-13-16(14(2)27-22-13)7-8-17(25)24-11-5-6-15(12-24)26-19-18(23(3)4)20-9-10-21-19/h9-10,15H,5-8,11-12H2,1-4H3
• InChI Key: XYQCVLBPHXWOOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CCCC(C2)OC3=NC=CN=C3N(C)C
• Molecular Formula: C19H27N5O3
• Molecular Weight: 373.4 g/mol

Description

1-(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one is a useful research compound. Its molecular formula is C19H27N5O3 and its molecular weight is 373.457. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies and Compound Libraries

The compound has been explored as a starting material or key intermediate in the synthesis of structurally diverse chemical libraries. For example, Roman (2013) demonstrated the generation of a structurally diverse library through alkylation and ring closure reactions using a ketonic Mannich base derived from 2-acetylthiophene, highlighting the compound's utility in producing dithiocarbamates, thioethers, and various azole derivatives, among others (Roman, 2013). Similarly, Kolar, Tiŝler, and Pizzioli (1996) described transformations of the pyrido[1,2-a]pyrazine ring system into imidazo[1,2-a]pyridines, imidazo[1,2-a]pyrimidines, and 2-oxa-6a, 10c-diazaaceanthrylenes, showcasing the versatility of the compound in heterocyclic chemistry transformations (Kolar, Tiŝler, & Pizzioli, 1996).

Biological Activities

Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, demonstrating significant antibacterial, cytotoxic, and biofilm inhibition activities. This research indicates the potential of derivatives of the compound in antimicrobial applications, particularly against resistant bacterial strains (Mekky & Sanad, 2020).

Potential Applications in Drug Development and Molecular Synthesis

The compound's derivatives have been explored for their utility in drug development and synthesis of complex molecules. For instance, Habernickel (2001) discussed the application of azetidine, pyrrolidine, and piperidine derivatives in the development of alpha-subtype selective 5-HT-1D receptor agonists for migraine treatment, suggesting the compound's relevance in synthesizing therapeutics with fewer side effects (Habernickel, 2001).